Cas no 864264-09-5 ((1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine
• CAS No: 864264-09-5
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 5575825
• PubChem ID: 93259891
• Update Time: 2025-05-22

(1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 864264-09-5
• EN300-1870306
• (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine

• Inchi： 1S/C12H13NS/c1-9(13)11-7-8-12(14-11)10-5-3-2-4-6-10/h2-9H,13H2,1H3/t9-/m1/s1
• InChI Key： UUWSNUMJSCSQIX-SECBINFHSA-N
• SMILES： S1C(=CC=C1[C@@H](C)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine

Compound CAS No 864264-09-5: (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine

The compound with CAS No 864264-09-5, known as (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a phenyl group and an amine functionality. The thiophene ring is a five-membered aromatic heterocycle containing sulfur, which contributes to the compound's electronic properties and reactivity. The phenyl group attached to the thiophene further enhances the molecule's aromaticity and potential for conjugation, making it an interesting candidate for various applications.

Recent studies have highlighted the importance of (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine in the development of advanced materials, particularly in the realm of semiconductors and optoelectronic devices. The compound's ability to form self-assembled monolayers (SAMs) has been extensively explored, with researchers demonstrating its potential in creating high-performance electronic interfaces. The amine functionality plays a crucial role in these applications, as it facilitates surface modification and enhances device performance through improved charge transport properties.

In addition to its material science applications, (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine has also been investigated for its biological activity. Preclinical studies have shown that this compound exhibits promising anti-inflammatory properties, potentially due to its ability to modulate cellular signaling pathways. The thiophene ring is believed to contribute to this activity by acting as a scaffold for interactions with target proteins. Furthermore, the compound's stereochemistry, as indicated by the (1R) designation, has been shown to significantly influence its bioavailability and pharmacokinetic profile.

The synthesis of (1R)-1-(5-phenylthiophen-2-yl)ethan-1-amine involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at position 1, ensuring high enantiomeric excess. This has been achieved through the use of palladium-catalyzed cross-coupling reactions, which have become a cornerstone in modern organic synthesis. The use of these techniques not only improves yield but also enhances the overall sustainability of the synthesis process.

From an environmental standpoint, (1R)-1-(5 phenylthiophen 2 yl)ethan 1 amine has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This is particularly important given the increasing emphasis on green chemistry and sustainable practices within the chemical industry.

In conclusion, (1R)-1-(5 phenylthiophen 2 yl)ethan 1 amine (CAS No 864264 09 5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance within the scientific community is expected to grow further.